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Compound of Interest

Compound Name: Pirisudanol dimaleate

Cat. No.: B1241568

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Pirisudanol dimaleale in a laboratory setting. Researchers, scientists,
and drug development professionals are advised to adhere to these procedures to ensure
personal safety and environmental compliance.

Pirisudanol dimaleate is a compound suspected of causing genetic defects and cancer, is
harmful to aquatic life, and may cause an allergic skin reaction.[1] Therefore, standard
laboratory waste disposal protocols for hazardous materials must be strictly followed. The
primary route of disposal for Pirisudanol dimaleate is through an approved hazardous waste
disposal facility.[1] Under no circumstances should this chemical be disposed of down the sink
or in regular trash.

Hazard Profile of Pirisudanol Dimaleate

A summary of the key hazards associated with Pirisudanol dimaleate is provided in the table
below. This information is derived from the Safety Data Sheet (SDS) and should be consulted
before handling the compound.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1241568?utm_src=pdf-interest
https://www.benchchem.com/product/b1241568?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/65782
https://www.benchchem.com/product/b1241568?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/65782
https://www.benchchem.com/product/b1241568?utm_src=pdf-body
https://www.benchchem.com/product/b1241568?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Statement

GHS Classification

Precautionary Measures

Suspected of causing genetic

defects

Germ cell mutagenicity, Cat 2

Obtain special instructions
before use. Do not handle until
all safety precautions have

been read and understood.

Suspected of causing cancer

Carcinogenicity, Cat 2

Obtain special instructions
before use. Do not handle until
all safety precautions have

been read and understood.

May cause an allergic skin

reaction

Skin sensitization, Cat 1

Avoid breathing dust.
Contaminated work clothing
should not be allowed out of
the workplace. Wear protective

gloves.

Harmful to aquatic life

Acute aquatic hazard, Cat 3

Avoid release to the

environment.

May cause long lasting harmful

effects to aquatic life

Chronic aquatic hazard, Cat 4

Avoid release to the

environment.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Pirisudanol

dimaleate from a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling Pirisudanol dimaleate for disposal,

ensure you are wearing appropriate PPE, including:

Alab coat

N

Safety glasses with side shields or goggles

Chemical-resistant gloves (e.g., nitrile)

. Waste Segregation and Collection:
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Solid Waste: Collect solid Pirisudanol dimaleate waste, including contaminated
consumables (e.g., weighing paper, pipette tips), in a dedicated, properly labeled hazardous
waste container. The container must be made of a material compatible with the chemical and
have a secure, tight-fitting lid.

Liguid Waste: If Pirisudanol dimaleate is in a solution, collect it in a dedicated, leak-proof,
and clearly labeled hazardous waste container. Do not mix with other solvent waste unless
explicitly permitted by your institution's hazardous waste management guidelines.

Empty Containers: Empty containers that held Pirisudanol dimaleate should be triple-rinsed
with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.
After rinsing, the container can be disposed of according to your institution's procedures for
decontaminated glassware or plastic.

. Labeling of Hazardous Waste: All waste containers must be clearly labeled with the following

information:

4.

The words "Hazardous Waste"

The full chemical name: "Pirisudanol dimaleate"

The specific hazards (e.g., "Carcinogen," "Mutagen," "Harmful to Aquatic Life")
The date the waste was first added to the container

The name and contact information of the generating laboratory or researcher

Storage of Hazardous Waste: Store the labeled hazardous waste container in a designated

satellite accumulation area within the laboratory. This area should be:

At or near the point of generation

Under the control of the laboratory personnel

Away from general laboratory traffic

In a location that prevents accidental spills or breakage
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5. Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or the designated hazardous waste management office to schedule a pickup for the
Pirisudanol dimaleate waste. Do not attempt to transport the hazardous waste yourself.

6. Documentation: Maintain a record of the disposal of Pirisudanol dimaleate, including the
date, quantity, and the date of pickup by the hazardous waste management team.

Experimental Workflow for Disposal

The logical flow for the proper disposal of Pirisudanol dimaleate is illustrated in the diagram
below.
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1. Assess Hazards & Don PPE
(Gloves, Goggles, Lab Coat)

/

2. Segregate Waste
(Solid, Liquid, Sharps)

Y/

3. Use Designated, Labeled
Hazardous Waste Container

/

4. Securely Seal Container

/

5. Store in Satellite
Accumulation Area

6. Contact EHS for Pickup

7. Maintain Disposal Records

Safe & Compliant Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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